Cas no 1334147-21-5 (5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt)

• Product Name: 5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt
• CAS No: 1334147-21-5
• MF: C₈H₁₄KNO₃
• MW: 211.299963474274
• MDL: MFCD19982509
• CID: 5178568
• Update Time: 2026-03-05

5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

• potassium 5-[(dimethylamino)methyl]oxolane-2-carboxylate
• potassium5-[(dimethylamino)methyl]oxolane-2-carboxylate
• 5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt

• MDL： MFCD19982509
• Inchi： 1S/C8H15NO3.K/c1-9(2)5-6-3-4-7(12-6)8(10)11;/h6-7H,3-5H2,1-2H3,(H,10,11);/q;+1/p-1
• InChI Key： XLKJALLTHMTDFM-UHFFFAOYSA-M
• SMILES： [K+].O1C(C(=O)[O-])CCC1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 52.6

Additional information on 5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt

Introduction to 5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt (CAS No. 1334147-21-5)

5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt, identified by the Chemical Abstracts Service Number (CAS No.) 1334147-21-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This potassium salt derivative of a tetrahydrofuran-based carboxylic acid features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular recognition studies. The presence of both a dimethylamino group and a carboxylate moiety in the molecule imparts distinct chemical properties, making it a versatile intermediate in synthetic chemistry.

The compound belongs to a class of heterocyclic derivatives that have been extensively explored for their pharmacological activities. The tetrahydrofuran ring, a saturated cyclic ether, is known for its stability and ability to mimic certain biological functionalities, while the carboxylic acid moiety provides opportunities for further derivatization and salt formation. The potassium salt form enhances solubility in polar solvents, which is particularly advantageous for pharmaceutical formulations and biochemical assays.

Recent advancements in medicinal chemistry have highlighted the importance of functionalized tetrahydrofurans in the design of novel therapeutic agents. Studies have demonstrated that such derivatives can exhibit inhibitory effects on various enzymatic targets, making them promising candidates for treating inflammatory diseases, neurological disorders, and infectious conditions. The dimethylamino substituent, in particular, contributes to the compound's ability to interact with biological targets through hydrogen bonding and electrostatic interactions, thereby modulating receptor activity.

In the context of drug development, 5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt has been investigated as a potential scaffold for small-molecule drugs. Its structural flexibility allows for modifications at multiple positions, enabling chemists to optimize potency, selectivity, and pharmacokinetic profiles. For instance, recent research has explored its use as a precursor in the synthesis of protease inhibitors, where the tetrahydrofuran core serves as a privileged scaffold that enhances binding affinity to target enzymes.

The potassium salt form of this compound has also found utility in biochemical research. Its solubility characteristics make it suitable for use in high-throughput screening assays, where rapid dissolution and stability are critical. Additionally, the carboxylate group can be utilized for covalent labeling or immobilization on solid supports, facilitating applications in enzyme engineering and molecular biology experiments.

From a synthetic perspective, 5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt represents an interesting building block for constructing more complex molecules. The presence of both an amine and a carboxylate functionality allows for diverse coupling reactions, such as amide bond formation or Schiff base condensation. These reactions are fundamental in peptidomimetic chemistry and have been employed to develop novel bioactive molecules with therapeutic potential.

Moreover, the compound's stability under various reaction conditions makes it a reliable reagent in multi-step syntheses. Its compatibility with both organic and aqueous media broadens its applicability across different chemical transformations. This adaptability has been leveraged in recent studies aimed at developing green chemistry methodologies, where solvent efficiency and reaction scalability are key considerations.

The pharmacological relevance of 5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt has prompted investigations into its interaction with biological macromolecules. Computational modeling studies have suggested that its structure can effectively bind to pockets on enzymes and receptors involved in disease pathways. These insights have guided experimental efforts to fine-tune the molecule's properties for improved therapeutic efficacy.

In conclusion, 5-[(dimethylamino)methyl]tetrahydrofuran-2-carboxylic acid;potassium salt (CAS No. 1334147-21-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features—comprising a tetrahydrofuran core, a carboxylic acid, and an amine group—make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.